Cas no 344273-89-8 (3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-4H-1,2,4-triazole)

• Product Name: 3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-4H-1,2,4-triazole
• CAS No: 344273-89-8
• MF: C₁₉H₁₈Cl₂FN₃S₂
• MW: 442.400722980499
• CID: 5742886
• PubChem ID: 4266989
• Update Time: 2023-11-10

3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• AKOS005097977
• 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-[(4-chlorophenyl)methylsulfanylmethyl]-4-ethyl-1,2,4-triazole
• 4-chlorobenzyl {5-[(2-chloro-6-fluorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl sulfide
• 344273-89-8
• 3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-4-ethyl-4H-1,2,4-triazole
• 7H-516S

• Inchi： 1S/C19H18Cl2FN3S2/c1-2-25-18(12-26-10-13-6-8-14(20)9-7-13)23-24-19(25)27-11-15-16(21)4-3-5-17(15)22/h3-9H,2,10-12H2,1H3
• InChI Key： KRRGWNBUTGHHDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(CSCC2C=CC(=CC=2)Cl)N1CC)F

Computed Properties

• Exact Mass: 441.0303235g/mol
• Monoisotopic Mass: 441.0303235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.3Ų